Phenol, 4,4'-(1-methylethylidene)bis[2,3,5,6-tetrachloro-
Phenol, 4,4'-(1-methylethylidene)bis[2,3,5,6-tetrachloro-
Butter acids, also known as fema 2171, belongs to the class of organic compounds known as bisphenols. These are methylenediphenols, HOC6H4CH2C6H4OH, commonly p, p-methylenediphenol, and their substitution products (generally derived from condensation of two equivalent amounts of a phenol with an aldehyde or ketone). Butter acids is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, butter acids is primarily located in the membrane (predicted from logP). Butter acids is a butter, fatty, and oily tasting compound that can be found in milk and milk products. This makes butter acids a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
16669-42-4
VCID:
VC0092246
InChI:
InChI=1S/C15H8Cl8O2/c1-15(2,3-5(16)9(20)13(24)10(21)6(3)17)4-7(18)11(22)14(25)12(23)8(4)19/h24-25H,1-2H3
SMILES:
CC(C)(C1=C(C(=C(C(=C1Cl)Cl)O)Cl)Cl)C2=C(C(=C(C(=C2Cl)Cl)O)Cl)Cl
Molecular Formula:
C15H8Cl8O2
Molecular Weight:
503.8 g/mol
Phenol, 4,4'-(1-methylethylidene)bis[2,3,5,6-tetrachloro-
CAS No.: 16669-42-4
Main Products
VCID: VC0092246
Molecular Formula: C15H8Cl8O2
Molecular Weight: 503.8 g/mol
| CAS No. | 16669-42-4 |
|---|---|
| Product Name | Phenol, 4,4'-(1-methylethylidene)bis[2,3,5,6-tetrachloro- |
| Molecular Formula | C15H8Cl8O2 |
| Molecular Weight | 503.8 g/mol |
| IUPAC Name | 2,3,5,6-tetrachloro-4-[2-(2,3,5,6-tetrachloro-4-hydroxyphenyl)propan-2-yl]phenol |
| Standard InChI | InChI=1S/C15H8Cl8O2/c1-15(2,3-5(16)9(20)13(24)10(21)6(3)17)4-7(18)11(22)14(25)12(23)8(4)19/h24-25H,1-2H3 |
| Standard InChIKey | OJTHLNYBRBMCBW-UHFFFAOYSA-N |
| SMILES | CC(C)(C1=C(C(=C(C(=C1Cl)Cl)O)Cl)Cl)C2=C(C(=C(C(=C2Cl)Cl)O)Cl)Cl |
| Canonical SMILES | CC(C)(C1=C(C(=C(C(=C1Cl)Cl)O)Cl)Cl)C2=C(C(=C(C(=C2Cl)Cl)O)Cl)Cl |
| Description | Butter acids, also known as fema 2171, belongs to the class of organic compounds known as bisphenols. These are methylenediphenols, HOC6H4CH2C6H4OH, commonly p, p-methylenediphenol, and their substitution products (generally derived from condensation of two equivalent amounts of a phenol with an aldehyde or ketone). Butter acids is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, butter acids is primarily located in the membrane (predicted from logP). Butter acids is a butter, fatty, and oily tasting compound that can be found in milk and milk products. This makes butter acids a potential biomarker for the consumption of this food product. |
| Synonyms | 4,4/'-Isopropylidenebis[2,3,5,6-tetrachlorophenol] |
| PubChem Compound | 85536 |
| Last Modified | Nov 11 2021 |
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